Catechins

Catechins are a class of flavonoids widely found in green tea and certain types of plants, known for their potent antioxidant properties. These polyphenols play a significant role in protecting the body against oxidative stress by neutralizing free radicals. Research indicates that catechins may contribute to improving cardiovascular health, supporting weight management, and enhancing cognitive function. Due to their unique chemical structure, catechins are also utilized in various cosmetic products for their ability to protect skin from environmental damage and promote overall skin health. In the food industry, they are often added as natural preservatives or colorants due to their antioxidant activity and stability.

Chemical Name	CAS	MF
Theaflavin-3-gallate	30462-34-1	C₃₆H₂₈O₁₆
Cinchonain Ia; 3-Epimer	88903-73-5	C₂₄H₂₀O₉
(+)-Catechin hydrate	225937-10-0	C₁₅H₁₆O₇
Leucocyanidin	480-17-1	C₁₅H₁₄O₇
(+/-)-Catechin	17334-50-8	C₁₅H₁₄O₆
2H-1-Benzopyran-4-aceticacid, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-, (2R,3R,4S)-	126655-10-5	C₁₇H₁₆O₈
(2R,3R)-2-(Benzo[d][1,3]dioxol-5-yl)-5,7-dimethoxychroman-3-ol	162602-04-2	C₁₈H₁₈O₆
3,3',4',5,7-Pentahydroxyflavan; (2R,3R)-form, 6-Chloro	334475-78-4	C₁₅H₁₃ClO₆
3,3',4',5,7-Pentahydroxyflavan; (2R,3S)-form, 3-O-(4-Hydroxybenzoyl)	853054-49-6	C₂₂H₁₈O₈
3,3',4',5,7-Pentahydroxyflavan-4-acetic acid; (2R,3S,4R)-form, Me ester	1333397-78-6	C₁₈H₁₈O₈

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